Cas no 1261936-02-0 (2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid)

2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid structure
1261936-02-0 structure
Product Name:2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid
CAS No:1261936-02-0
MF:C14H11FO4S
MW:294.298146486282
MDL:MFCD18322288
CID:1223247
PubChem ID:53228119
Update Time:2025-04-20

2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid
    • 2-Fluoro-5-(4-methylsulfonylphenyl)benzoic acid, 95%
    • DTXSID80691652
    • 1261936-02-0
    • 4-Fluoro-4'-(methanesulfonyl)[1,1'-biphenyl]-3-carboxylic acid
    • MFCD18322288
    • MDL: MFCD18322288
    • Inchi: 1S/C14H11FO4S/c1-20(18,19)11-5-2-9(3-6-11)10-4-7-13(15)12(8-10)14(16)17/h2-8H,1H3,(H,16,17)
    • InChI Key: GVKMEBQZBXWMGB-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C1C=CC(=C(C(=O)O)C=1)F)(=O)=O

Computed Properties

  • Exact Mass: 294.03620816g/mol
  • Monoisotopic Mass: 294.03620816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 79.8Ų

2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329564-5 g
2-Fluoro-5-(4-methylsulfonylphenyl)benzoic acid, 95%; .
1261936-02-0 95%
5 g
€1,159.00 2023-07-19
abcr
AB329564-5g
2-Fluoro-5-(4-methylsulfonylphenyl)benzoic acid, 95%; .
1261936-02-0 95%
5g
€1159.00 2025-02-20
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